Cas no 1402569-71-4 ((S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate)

• Product Name: (S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate
• CAS No: 1402569-71-4
• MF: C₁₆H₂₀F₃NO₄
• MW: 347.329515457153
• CID: 4765151
• Update Time: 2023-08-16

(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate

• Inchi： 1S/C16H20F3NO4/c1-16(2,3)24-15(22)20-10(7-14(21)23-4)5-9-6-12(18)13(19)8-11(9)17/h6,8,10H,5,7H2,1-4H3,(H,20,22)/t10-/m0/s1
• InChI Key： INQCBWDBMIXHDN-JTQLQIEISA-N
• SMILES： FC1C=C(C(=CC=1C[C@@H](CC(=O)OC)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 347.13444261 g/mol
• Monoisotopic Mass: 347.13444261 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599
• Molecular Weight: 347.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives